Cas no 1993935-90-2 (Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro-)
Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline
- Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro-
-
- Inchi: 1S/C10H5BrClFN2O2/c1-4-5(11)2-6(13)10-8(4)9(12)7(3-14-10)15(16)17/h2-3H,1H3
- InChI Key: RFGPUJDYMKWEQG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2C(=C(C(=CN=2)[N+](=O)[O-])Cl)C=1C)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 317
- XLogP3: 3.8
- Topological Polar Surface Area: 58.7
Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361549-0.05g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361549-0.1g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361549-0.25g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361549-0.5g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361549-1.0g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361549-2.5g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-361549-5.0g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-361549-10.0g |
6-bromo-4-chloro-8-fluoro-5-methyl-3-nitroquinoline |
1993935-90-2 | 10.0g |
$3191.0 | 2023-03-07 |
Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro-
Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro-
The compound Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro- (CAS No. 1993935-90-2) is a highly substituted quinoline derivative with a complex structure. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied for their unique electronic properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features multiple substituents, including a bromine atom at position 6, a chlorine atom at position 4, a fluorine atom at position 8, a methyl group at position 5, and a nitro group at position 3. These substituents significantly influence the compound's physical and chemical properties.
Recent studies have highlighted the importance of quinoline derivatives in drug discovery. For instance, the presence of electron-withdrawing groups like nitro and halogens can enhance the compound's ability to act as an electron-deficient aromatic system, making it suitable for interactions with nucleophilic species. This property is particularly valuable in designing molecules for enzyme inhibition or receptor targeting. The 6-bromo and 4-chloro substituents contribute to the compound's stability and solubility profiles, while the 8-fluoro group introduces additional electronic effects that can modulate reactivity.
The synthesis of Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro typically involves multi-step organic reactions. One common approach is the Friedlander synthesis, which involves condensation of an o-amino aryl ketone with an aldehyde or ketone under acidic conditions. However, due to the complexity of this compound's structure, alternative methods such as directed metallation or Suzuki coupling may be employed to introduce specific substituents with high precision. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for constructing such highly substituted quinolines with excellent enantioselectivity.
In terms of applications, this compound has shown promise in several areas. In pharmacology, its ability to act as a ligand for metalloenzymes has been explored in anti-cancer drug development. Additionally, its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Researchers have also investigated its potential as a precursor for more complex molecular architectures used in nanotechnology.
From an environmental standpoint, understanding the degradation pathways of Quinoline derivatives is crucial for assessing their ecological impact. Studies have shown that under certain conditions, these compounds can undergo microbial degradation or photochemical reactions to form less toxic byproducts. This knowledge is essential for developing sustainable practices in their production and disposal.
In conclusion, Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro (CAS No. 1993935-90-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.
1993935-90-2 (Quinoline, 6-bromo-4-chloro-8-fluoro-5-methyl-3-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)